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Compound of Interest

Compound Name: 4-Methylcyclohexanol

Cat. No.: B052717

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methylcyclohexanol (CAS 589-
91-3), a versatile alicyclic alcohol. It details the compound's core chemical and physical
properties, safety and handling protocols, and established experimental procedures. This
document is intended to serve as a foundational resource for professionals in research,
chemical synthesis, and drug development, offering meticulously organized data and
procedural diagrams to support laboratory applications.

Chemical and Physical Properties

4-Methylcyclohexanol is a colorless, viscous liquid that exists as a mixture of cis and trans
isomers. It is primarily used as a solvent and as a chemical intermediate in the synthesis of
other organic compounds.[1]

General and Structural Properties
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Property Value Reference(s)

CAS Number 589-91-3 [2]

Molecular Formula C7H140 [2]

Molecular Weight 114.19 g/mol

IUPAC Name 4-methylcyclohexan-1-ol [2]
p-Methylcyclohexanol,

Synonyms Hexahydro-p-cresol, 4- [2][3]
Methylhexalin
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Property Value Reference(s)
Appearance Colorless viscous liquid [1]
Boiling Point 171-173 °C at 760 mmHg

Melting Point -9.2 °C (cis-isomer) [2]
Density 0.914 g/mL at 25 °C

Vapor Pressure 1.5 mmHg at 30 °C

Vapor Density 3.94 (vs. air)

Refractive Index (n2°/D) 1.458

Solubility Poor in water [2]
logP (Octanol/Water) 1.79 [2]
Autoignition Temp. 295 °C (563 °F) [2]
Flash Point 70 °C (158 °F) - closed cup [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-
Methylcyclohexanol.

e Infrared (IR) Spectroscopy: The IR spectrum of 4-Methylcyclohexanol exhibits a strong,
broad absorption band in the region of 3200-3600 cm~1! characteristic of the O-H stretching
vibration of the alcohol functional group. Strong peaks are also observed in the 2850-3000
cm~1 region due to C-H stretching.[4][5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides signals corresponding to the protons on the
cyclohexane ring, the methyl group, and the hydroxyl group. The chemical shifts and
splitting patterns can be used to distinguish between the cis and trans isomers.[6][7][8]

o 18C NMR: The carbon NMR spectrum shows distinct signals for the seven carbon atoms in
the molecule, with the carbon atom attached to the hydroxyl group appearing most
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downfield.

o Mass Spectrometry (MS): Electron ionization (El) mass spectrometry of 4-
Methylcyclohexanol typically shows a molecular ion peak (M*) at m/z 114. Common
fragmentation patterns lead to significant peaks at m/z 96 (loss of H20), 81, 70, and 57 (base
peak).[2][9][10]

Safety and Handling

4-Methylcyclohexanol is classified as a combustible liquid and can cause irritation. Proper
safety precautions are mandatory when handling this compound.

Hazard ldentification

Hazard Statement GHS Code Description Reference(s)
Combustible Liquid H227
Harmful if swallowed H302 [2]
Harmful in contact

) ] H312 [2]
with skin
Causes skin irritation H315 [2]
Causes serious eye
o H319 [2]
irritation
Harmful if inhaled H332 [2]

Recommended Handling Procedures

o Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat.
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
Keep containers tightly closed.[1]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Biological Activity

The primary documented biological activity of 4-Methylcyclohexanol is its role as a
semiochemical. It has been identified as an oviposition attractant for certain mosquito species,
including Aedes triseriatus.[11] Its mechanism of action is believed to involve interaction with
olfactory receptors in the mosquito antennae, guiding egg-laying females to suitable sites. It is
also used in research to study odorant responses and olfactory learning in model organisms
like Drosophila melanogaster.[3] No specific drug-like signaling pathways in mammals have
been identified in the reviewed literature.

Experimental Protocols

The most common laboratory application of 4-Methylcyclohexanol is its use as a starting
material for the synthesis of 4-Methylcyclohexene via acid-catalyzed dehydration.

Synthesis of 4-Methylcyclohexene

This protocol details the E1 elimination reaction to produce 4-methylcyclohexene. The product
is continuously removed from the reaction mixture by distillation to shift the equilibrium toward
the product, in accordance with Le Chéatelier's principle.[12]

Materials:
» 4-Methylcyclohexanol (mixture of cis/trans isomers)
e 85% Phosphoric acid (H3POa4)

o Concentrated Sulfuric acid (H2SOa4)

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://wap.guidechem.com/encyclopedia/4-methylcyclohexanol-dic5378.html
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7027039/
https://www.scbt.com/p/4-methylcyclohexanol-mixture-of-cis-and-trans-589-91-3
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://personal.utdallas.edu/~scortes/ochem/OChem_Lab1/recit_notes/recit_exp25_alcoh_dehydr.pdf
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Saturated Sodium Chloride (NaCl) solution (brine)
Anhydrous Sodium Sulfate (Na2S0Oa4) or Calcium Chloride (CaClz)

Anti-bumping granules or magnetic stir bar

Apparatus:

Round-bottom flask or conical vial

Simple distillation apparatus (e.g., Hickman head or standard setup) with a condenser

Heating mantle or sand bath

Separatory funnel

Erlenmeyer flask

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-Methylcyclohexanol, 85% phosphoric
acid, and a few drops of concentrated sulfuric acid. For a microscale reaction, typical
volumes are 1.5 mL of 4-methylcyclohexanol, 0.40 mL of 85% H3POa4, and 6 drops of
concentrated H2SOa4.[4] Add anti-bumping granules or a stir bar.

Distillation: Assemble the distillation apparatus. Gently heat the reaction mixture to a
temperature between 160-180 °C.[4] The lower-boiling products, 4-methylcyclohexene (b.p.
101-102 °C) and water (b.p. 100 °C), will co-distill.[13] Collect the distillate in a receiving
flask, which can be cooled in an ice bath.

Product Isolation (Workup):
o Transfer the collected distillate to a separatory funnel.

o Wash the distillate with a saturated NaCl solution (brine). This helps to remove any
residual acid and decreases the solubility of the organic product in the aqueous layer.[14]

o Allow the layers to separate and discard the lower aqueous layer.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://www.benchchem.com/product/b052717?utm_src=pdf-body
https://www.westfield.ma.edu/PersonalPages/cmasi/organic_lab/labs/4-methylcyclohexene.pdf
https://www.westfield.ma.edu/PersonalPages/cmasi/organic_lab/labs/4-methylcyclohexene.pdf
https://homework.study.com/explanation/explain-the-process-of-product-isolation-and-purification-of-the-dehydration-of-4-methylcyclohexanol-to-4-methylcyclohexene.html
https://edubirdie.com/docs/augusta-university/chem-1441-general-chemistry/113298-preparation-of-4-methylcyclohexene-from-dehydration-of-4-methylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of a
drying agent like anhydrous sodium sulfate.[4] Swirl the flask and allow it to stand for 10-15
minutes until the liquid becomes clear.

» Final Purification: Carefully decant or filter the dried product into a pre-weighed vial to
determine the final yield. For higher purity, a final simple distillation of the dried product can
be performed.
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Caption: Workflow for the synthesis of 4-methylcyclohexene.
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Gas Chromatography (GC) Analysis

GC is an effective technique for analyzing the purity of the synthesized 4-methylcyclohexene
and identifying the presence of any starting material or byproducts.[15][16]

Materials:

» Dried 4-methylcyclohexene product

» Volatile solvent (e.g., acetone or dichloromethane)

e GCvials

Apparatus:

e Gas chromatograph with a Flame lonization Detector (FID)
o Appropriate capillary column (e.g., non-polar or semi-polar)
e Microsyringe

Procedure:

o Sample Preparation: Prepare a dilute sample by adding one drop of the dried product to
approximately 1 mL of a volatile solvent in a GC vial. This prevents column overloading.[16]

e Instrument Setup (Example Conditions):

o

Column: Non-polar column (e.g., DB-1 or similar).

[¢]

Injector Temperature: 200 °C.

o

Detector (FID) Temperature: 250 °C.

[e]

Oven Program: Start at 60 °C, hold for 2 minutes, then ramp at 5-10 °C/min to 150 °C.

o

Carrier Gas: Helium or Hydrogen.
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« Injection: Using a microsyringe, inject 0.2-1.0 pL of the prepared sample into the GC injection
port.

o Data Acquisition: Start the data acquisition program and allow the chromatogram to develop
fully.

o Data Analysis:

o Identify the peaks based on their retention times by comparing them to known standards if
available. 4-Methylcyclohexene will have a shorter retention time than the starting 4-
methylcyclohexanol.

o Integrate the area under each peak.

o Calculate the relative percentage of each component in the mixture to assess product
purity and the ratio of any isomeric byproducts.
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Caption: General workflow for GC analysis of reaction products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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